1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methyl]-4-(2-methylphenyl)piperazine
• InChI: InChI=1S/C20H26N2O2/c1-16-6-4-5-7-19(16)22-12-10-21(11-13-22)15-17-14-18(23-2)8-9-20(17)24-3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: OWZXPPZWYRROIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine, also known as 2C-E, is a synthetic psychoactive substance that belongs to the phenethylamine class of compounds. It was first synthesized in 1977 by Alexander Shulgin, a renowned chemist who is known for his work in the field of psychoactive substances. 2C-E has gained popularity in recent years as a recreational drug due to its psychedelic effects. However,

Mechanism of Action

The mechanism of action of 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine involves its binding to the 5-HT2A receptor in the brain. This binding activates the receptor, leading to an increase in serotonin release. This increase in serotonin is thought to be responsible for the psychedelic effects of 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine has been shown to have a number of biochemical and physiological effects. These include increased heart rate and blood pressure, as well as changes in body temperature and respiratory rate. It has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine in scientific research is its relatively simple synthesis. This makes it easy to obtain and study in a laboratory setting. However, one limitation is its potential for abuse as a recreational drug. Researchers must take precautions to ensure that the substance is used only for scientific purposes and is not diverted for illicit use.

Future Directions

There are a number of future directions for research on 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine. One area of interest is its potential use as a therapeutic agent for psychiatric disorders such as depression and anxiety. Another area of interest is its potential as a tool for studying the mechanisms underlying altered states of consciousness. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine and its potential long-term effects on the brain and body.

Synthesis Methods

The synthesis of 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine involves the reaction of 2,5-dimethoxybenzaldehyde with 2-methylphenethylamine in the presence of an acid catalyst. The resulting product is then reduced with lithium aluminum hydride to yield 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine. The synthesis of 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine has been used in scientific research to study its effects on the central nervous system. One study found that 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine acts as a serotonin receptor agonist, specifically targeting the 5-HT2A receptor. This receptor is known to play a role in the regulation of mood, perception, and cognition. By studying the effects of 1-(2,5-dimethoxybenzyl)-4-(2-methylphenyl)piperazine on this receptor, researchers hope to gain a better understanding of the mechanisms underlying these processes.